![molecular formula C7H4ClNO2 B8801012 6-Chlorofuro[2,3-B]pyridin-3(2H)-one](/img/structure/B8801012.png)
6-Chlorofuro[2,3-B]pyridin-3(2H)-one
Cat. No. B8801012
M. Wt: 169.56 g/mol
InChI Key: IQOZHILPRGBCEU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09221832B2
Procedure details
This compound was prepared using a method analogous to that of furo[2,3-c]pyridin-3(2H)-one (A.2.4.3), 3-hydroxy-6-chlorofuro[2,3-b]pyridine-2-carboxylic acid ethyl ester replacing 3-hydroxyfuro[2,3-c]pyridine-2-carboxylic acid ethyl ester;
Name
3-hydroxy-6-chlorofuro[2,3-b]pyridine-2-carboxylic acid ethyl ester
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Identifiers
|
REACTION_CXSMILES
|
O1C2=CN=CC=C2C(=O)C1.C(OC([C:16]1[O:25][C:19]2=[N:20][C:21]([Cl:24])=[CH:22][CH:23]=[C:18]2[C:17]=1[OH:26])=O)C>>[Cl:24][C:21]1[N:20]=[C:19]2[O:25][CH2:16][C:17](=[O:26])[C:18]2=[CH:23][CH:22]=1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
O1CC(C=2C1=CN=CC2)=O
|
Step Two
|
Name
|
3-hydroxy-6-chlorofuro[2,3-b]pyridine-2-carboxylic acid ethyl ester
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(C)OC(=O)C1=C(C=2C(=NC(=CC2)Cl)O1)O
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
This compound was prepared
|
Outcomes
Product
|
Name
|
|
|
Type
|
|
|
Smiles
|
ClC1=CC=C2C(=N1)OCC2=O
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
